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Compound of Interest

Compound Name: Octyl salicylate

Cat. No.: B1362485 Get Quote

Proper disposal of octyl salicylate is critical for ensuring laboratory safety, protecting the

environment, and maintaining regulatory compliance. This guide provides detailed, step-by-

step procedures for researchers, scientists, and drug development professionals to manage

and dispose of octyl salicylate waste safely and effectively.

Immediate Safety and Handling Precautions
Before handling octyl salicylate, it is essential to be aware of its potential hazards. Always

consult the Safety Data Sheet (SDS) for detailed information.

Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and

eye/face protection.[1]

Ventilation: Use only in a well-ventilated area to avoid breathing fumes, vapors, or mist.[1]

Avoid Contact: Prevent contact with skin, eyes, and personal clothing.[1] Wash hands

thoroughly after handling.[1]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[1]

**Step-by-Step Disposal Protocol
Disposal of octyl salicylate must be conducted in accordance with all applicable federal, state,

and local regulations.[1] This substance is considered toxic to aquatic life with long-lasting

effects and should be handled as hazardous waste.
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Step 1: Waste Identification and Classification

Identify as Hazardous Waste: Treat all unused, expired, or contaminated octyl salicylate
and its containers as hazardous waste.[1][2][3] Chemical waste generators are responsible

for determining if a discarded chemical is classified as hazardous under guidelines such as

the US EPA's 40 CFR 261.3.[1]

Do Not Mix: Do not mix octyl salicylate waste with other waste streams. Keep it segregated

from incompatible materials, such as strong oxidizing agents.[1][4]

Step 2: Waste Collection and Storage

Use Original or Approved Containers: Whenever possible, store waste octyl salicylate in its

original container. If not feasible, use a container that is compatible, properly sealed, and

clearly labeled.[3]

Labeling: As soon as waste is accumulated, label the container clearly with a hazardous

waste tag.[3] The label should identify the contents as "Hazardous Waste - Octyl
Salicylate."

Secure Storage: Store waste containers in a cool, dry, and well-ventilated area, away from

incompatible substances.[1] Keep containers tightly closed when not in use.[1][3] Ensure the

storage area has secondary containment to manage potential leaks.[3]

Step 3: Arrange for Professional Disposal

Engage a Licensed Disposal Facility: Dispose of the contents and the container through an

approved and licensed waste disposal plant or hazardous waste management company.[1]

Prohibited Disposal Methods:

DO NOT dispose of octyl salicylate down the drain or into sewer systems.[1]

DO NOT allow the product to enter waterways or soil.[1]

DO NOT discard with general laboratory or municipal trash.[3]

Step 4: Managing Spills and Contaminated Materials
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Contain the Spill: In the event of a spill, prevent further leakage if it is safe to do so.[1] Dike

the spilled material to contain it.[2]

Remove Ignition Sources: Immediately eliminate all sources of ignition from the area.[2]

Absorb the Spill: Use an inert, non-combustible absorbent material such as dry sand, earth,

vermiculite, or commercial sorbents to clean up the spill.[2][5]

Collect and Dispose: Collect the absorbed material and place it into a suitable, sealed, and

labeled container for disposal as hazardous waste.[1][5]

Clean the Area: Clean the affected area thoroughly after the spill has been removed.

Data Summary: Octyl Salicylate Properties and
Hazards
The following table summarizes key quantitative data and classifications for octyl salicylate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://aksci.com/sds/O520_SDS.pdf
https://www.vigon.com/product/neo-heliopan-os-octyl-salicylate/?doc=MSDS/502707_vigon_sds_us_english.pdf&namee=NeoHeliopanOSOctylSalicylateSDS
https://www.vigon.com/product/neo-heliopan-os-octyl-salicylate/?doc=MSDS/502707_vigon_sds_us_english.pdf&namee=NeoHeliopanOSOctylSalicylateSDS
https://www.vigon.com/product/neo-heliopan-os-octyl-salicylate/?doc=MSDS/502707_vigon_sds_us_english.pdf&namee=NeoHeliopanOSOctylSalicylateSDS
https://www.spectrumchemical.com/media/sd/O1236_SD.pdf
https://aksci.com/sds/O520_SDS.pdf
https://www.spectrumchemical.com/media/sd/O1236_SD.pdf
https://www.benchchem.com/product/b1362485?utm_src=pdf-body
https://www.benchchem.com/product/b1362485?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citation(s)

Chemical Formula C₁₅H₂₂O₃

Molecular Weight 250.33 g/mol [6]

Physical State Liquid [6]

Appearance Clear, Colorless Liquid [6]

Flash Point
> 93.3 °C (> 200.0 °F) [Closed

Cup]
[2]

Solubility in Water Insoluble [7]

GHS Hazard Statements H315: Causes skin irritation [1]

H319: Causes serious eye

irritation
[1]

H335: May cause respiratory

irritation
[1]

H401: Toxic to aquatic life

H410: Very toxic to aquatic life

with long lasting effects

Disposal Precaution

P501: Dispose of

contents/container to an

approved waste disposal plant

[1]

Disposal Workflow for Octyl Salicylate
The diagram below illustrates the decision-making and procedural workflow for the proper

disposal of octyl salicylate waste in a laboratory setting.
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Step 1: Assessment & Segregation

Step 2: Collection & Storage

Step 3: Final Disposal

Waste Generated
(Octyl Salicylate)

Is material expired,
unwanted, or contaminated?

Classify as Hazardous Waste

Yes

Segregate from
incompatible materials

Use compatible, sealed container
(Original if possible)

Attach Hazardous Waste Label

Store in designated,
ventilated, secondary

containment area

Contact Institutional EHS
or Licensed Waste Contractor

Arrange for Waste Pickup

Proper Disposal at
Approved Facility

Click to download full resolution via product page

Caption: Workflow for the safe disposal of octyl salicylate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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